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Compound of Interest

Compound Name: iron(lll)bromide

Cat. No.: B8816755

Audience: Researchers, scientists, and drug development professionals

This document provides a comprehensive overview of the core physicochemical properties of
iron(ll) bromide (FeBrs), also known as ferric bromide. It includes quantitative data, detailed
experimental protocols for its synthesis and characterization, and a visualization of its catalytic
activity in organic synthesis. This guide is intended to serve as a practical resource for
professionals in research and development.

Quantitative Physicochemical Data

Iron(l1l) bromide is a red-brown, odorless, and hygroscopic solid compound.[1][2] Itis a
versatile Lewis acid catalyst used frequently in the halogenation of aromatic compounds.[1][3]
The key quantitative properties of iron(lll) bromide are summarized below.

Property Value Units
Molar Mass 295.56 g/mol
Density 4.50 g/cm3
Melting Point 200 (decomposes) °C
Appearance Brown-red crystalline solid N/A

N Soluble in water, ethanol, and
Solubility N/A

ether
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Citations: Molar Mass[4][5], Density[1][2][6], Melting Point[1][3][6], Appearance[1][7],
Solubility[4][6][8][9]

Experimental Protocols

This section details the methodologies for the theoretical calculation of molar mass, the
laboratory synthesis of anhydrous iron(lll) bromide, and the experimental determination of its
density.

The molar mass of a compound is the sum of the atomic masses of its constituent elements, as
found on the periodic table.[5]

Methodology:

« Identify Constituent Elements: Iron(lll) bromide has the chemical formula FeBrs, indicating
one atom of iron (Fe) and three atoms of bromine (Br).

e Determine Atomic Masses:
o The standard atomic mass of Iron (Fe) is approximately 55.845 u.
o The standard atomic mass of Bromine (Br) is approximately 79.904 u.

o Calculate Total Mass: The molar mass is calculated by multiplying the atomic mass of each
element by the number of atoms of that element in the formula and summing the results.[10]

o Molar Mass = (1 x Atomic Mass of Fe) + (3 x Atomic Mass of Br)
o Molar Mass = (55.845) + (3 x 79.904) = 295.557 g/mol .[5]

Anhydrous iron(lll) bromide can be prepared through the direct reaction of metallic iron with
elemental bromine.[1][7] This process is exothermic and requires careful handling in a
controlled environment.

Materials:

e Fine iron filings or powder
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Liquid bromine (Br2)

A reaction tube (e.g., quartz) suitable for heating

A tube furnace

Inert gas supply (e.g., nitrogen or argon)
Methodology:

o System Setup: Place the iron filings in the center of the reaction tube. Position the tube
within the furnace.

 Inert Atmosphere: Purge the reaction tube with a slow stream of inert gas to remove air and
moisture, as FeBrs is hygroscopic.[2][8]

» Reaction Initiation: Gently heat the iron filings to approximately 200 °C.[9]

e Bromine Introduction: Carefully introduce bromine vapor into the reaction tube by passing
the inert gas stream over liquid bromine. The direct reaction is: 2 Fe + 3 Br2 — 2 FeBrs.[1]

e Product Collection: The synthesized iron(lll) bromide will form as a red-brown solid. It can be
purified by sublimation under vacuum.[2][11]

e Handling and Storage: Due to its corrosive and hygroscopic nature, the product must be
handled and stored under an inert, dry atmosphere.[2][9][11]

The density of a solid can be determined experimentally by measuring its mass and volume.
For an irregularly shaped, water-soluble solid like FeBrs, an inert liquid displacement method is
suitable.

Materials:
e Analytical balance
o Graduated cylinder or pycnometer

e An inert, non-polar solvent of known density in which FeBrs is insoluble (e.g., hexane)
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e Synthesized iron(lll) bromide sample
Methodology:

o Mass Measurement: Accurately weigh a dry sample of iron(lll) bromide using an analytical
balance. Record this as m_sample.

« Initial Volume Measurement: Add a precise volume of the inert solvent to a graduated
cylinder and record this initial volume as V_initial.

o Volume Displacement: Carefully add the weighed FeBrs sample to the graduated cylinder.
Ensure the solid is fully submerged and that no air bubbles are trapped.

e Final Volume Measurement: Record the new volume of the solvent plus the submerged solid
as V_final.

e Volume Calculation: The volume of the sample (V_sample) is the difference between the
final and initial volume readings: V_sample = V_final - V_initial.[12]

o Density Calculation: Calculate the density (p) using the formula: p = m_sample / V_sample.
[12] The units will typically be in g/mL, which is equivalent to g/cm3.[12]

Catalytic Workflow Visualization

Iron(lll) bromide is a quintessential Lewis acid, a role it plays effectively in catalyzing the
electrophilic bromination of aromatic compounds like benzene.[1][6] The Fe3* center is
electron-deficient and can accept a pair of electrons from a bromine atom of a Brz molecule.[2]
This interaction polarizes the Br-Br bond, generating a potent electrophile ("Br*") that can then
attack the electron-rich benzene ring. The catalyst is regenerated at the end of the cycle,
making it a true catalyst.

The workflow below illustrates this catalytic process.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://en.wikipedia.org/wiki/Iron(III)_bromide
https://www.solubilityofthings.com/iron-iii-bromide
https://grokipedia.com/page/Iron(III)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Catalyst
FeBrs Regeneration

(Lewis Acid Catalyst) B .

Deprotonation
Activation Bromobenzene
[Br-Br-FeBrs] Arenium lon
Activated Complex (Sigma Complex) |
HBr
Q Electrophilic Attack
Benzene

Catalytic Cycle for Benzene Bromination

Click to download full resolution via product page

Catalytic cycle of benzene bromination using FeBrs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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